2-(3-Piperidin-1-yl-propoxy)-benzoic acid

• IUPAC Name: 2-(3-piperidin-1-ylpropoxy)benzoic acid
• InChI: InChI=1S/C15H21NO3/c17-15(18)13-7-2-3-8-14(13)19-12-6-11-16-9-4-1-5-10-16/h2-3,7-8H,1,4-6,9-12H2,(H,17,18)
• InChI Key: QSAKIQGASMUOMP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCOC2=CC=CC=C2C(=O)O
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

2-(3-Piperidin-1-yl-propoxy)-benzoic acid (2-PPB) is a synthetic organic compound that has been studied for its various applications in scientific research. It is a member of the piperidinylbenzoic acid family and is used in various laboratory experiments due to its unique properties.

Scientific Research Applications

Antipsychotic Properties

A series of novel 7-[3-(1-piperidinyl)propoxy]chromenones, structurally related to 2-(3-Piperidin-1-yl-propoxy)-benzoic acid, was synthesized and tested as potential antipsychotics. These compounds showed good affinity for D2 and 5-HT2 receptors, suggesting their potential as atypical antipsychotics. In vivo, they demonstrated potent antipsychotic effects with lower induction of catalepsy and less increase in serum prolactin levels compared to standards (Bolós et al., 1998).

Synthesis and Reactivity

Research into the synthesis of hybrid compounds involving 4-[(1-oxo-3,4-dihydro-2H-naphmalen-2-ylidene)methyl]benzoic acid and its reactions with nitrogenous bases (like piperidine) led to new hybrid systems containing pharmacophoric fragments. This work provides insights into the chemical reactivity and potential applications of compounds structurally similar to 2-(3-Piperidin-1-yl-propoxy)-benzoic acid (Ivanova et al., 2019).

Potential in Antimicrobial and Antifungal Applications

Compounds structurally related to 2-(3-Piperidin-1-yl-propoxy)-benzoic acid have been synthesized and tested for antimicrobial activity. For instance, benzofuran-based (1E)-1-(piperidin-1-yl)-N2-arylamidrazones demonstrated significant potency against gram-positive bacteria and human fungal pathogens (Abdel‐Aziz & Mekawey, 2009).

Spirooxindoles Synthesis

A metal-free method for direct functionalization of piperidine, leading to the synthesis of spirooxindoles bearing 3-substituted oxindole moieties, has been reported. This research highlights the versatility of piperidine derivatives in synthetic chemistry (Du et al., 2017).

Piperidine Derivatives as Corrosion Inhibitors

Research on piperine derivatives, structurally related to 2-(3-Piperidin-1-yl-propoxy)-benzoic acid, has shown their potential as green corrosion inhibitors on iron surfaces. This application demonstrates the utility of piperidine derivatives in industrial contexts (Belghiti et al., 2018).